Cas no 1259945-15-7 ((1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1259945-15-7
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5590572
• PubChem ID: 124707243
• Update Time: 2025-05-20

(1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 7-chloro-5-fluoro-1,2,3,4-tetrahydro-, (1S)-
• 1259945-15-7
• (S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• Y12711

• Inchi： 1S/C10H11ClFN/c11-6-4-8-7(9(12)5-6)2-1-3-10(8)13/h4-5,10H,1-3,13H2/t10-/m0/s1
• InChI Key： YIXVWVJASOXRJT-JTQLQIEISA-N
• SMILES： [C@@H]1(N)C2=C(C(F)=CC(Cl)=C2)CCC1

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 260.5±40.0 °C(Predicted)
• pka: 8.72±0.20(Predicted)

Additional information on (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Compound Introduction: (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259945-15-7)

The compound (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE, identified by its CAS number 1259945-15-7, is a significant molecule in the field of pharmaceutical chemistry. Its unique structural features, characterized by a naphthylamine backbone with chloro and fluoro substituents, make it a valuable scaffold for drug discovery and development. This introduction delves into the compound's chemical properties, potential applications, and its relevance to contemporary research advancements.

The molecular structure of (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE consists of a tetrahydronaphthalene ring system substituted with an amine group at the 1-position, a chlorine atom at the 7-position, and a fluorine atom at the 5-position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both chloro and fluoro groups enhances its potential as a pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from naphthylamine derivatives. The chiral center at the 1-position of (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE adds an additional layer of complexity and specificity to its pharmacological profile. This has prompted researchers to explore its potential in treating various diseases, particularly those involving intricate biological pathways.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of chloro and fluoro substituents allows for fine-tuning of its binding affinity and selectivity towards specific biological targets. For instance, studies have shown that naphthylamine derivatives can interact with enzymes and receptors involved in cancer progression. The amine group at the 1-position can form hydrogen bonds with polar residues in protein targets, while the chloro and fluoro groups can engage in hydrophobic interactions or π-stacking interactions.

Current research in this area is focused on leveraging computational methods to predict the binding modes of (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE with various protein targets. These studies aim to identify optimal modifications that can enhance its therapeutic efficacy while minimizing side effects. Advances in machine learning algorithms have enabled more accurate predictions of molecular interactions, thereby accelerating the drug discovery process.

Additionally, there is increasing evidence suggesting that fluorinated aromatic compounds exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. This makes (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE a promising candidate for further development as an active pharmaceutical ingredient (API). Its ability to cross biological membranes efficiently could be particularly beneficial in designing drugs that require systemic delivery.

In clinical settings, derivatives of naphthylamine have shown promise in treating conditions such as inflammation and neurodegenerative diseases. The structural motifs present in (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE align well with known pharmacological targets involved in these pathologies. For example, amine-containing compounds have been reported to modulate inflammatory cytokine production by interacting with specific signaling pathways.

Furthermore, the chiral nature of this compound opens up possibilities for developing enantiomerically pure drugs. Enantiopure drugs often exhibit superior pharmacological profiles due to their selective interaction with biological targets. Research efforts are underway to optimize synthetic routes that yield high enantiomeric purity of (1S)-7-CHLORO-5-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE, ensuring that only the active enantiomer is used in therapeutic applications.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence electronic properties and metabolic stability makes them invaluable in drug design. In particular，the introduction of fluorine at the 5-position of naphthylamine derivatives has been shown to enhance binding affinity to certain protein targets. This phenomenon is attributed to the ability of fluorine to engage in favorable hydrophobic interactions and improve ligand-receptor binding kinetics.

Future directions in research involving (1S)-7-CHLORO-5-FLUORO-1，2，3，4-TETRAHYDRONAPHTHYLAMINE may include exploring its potential as a lead compound for new drug candidates or as an intermediate in synthesizing more complex molecules。 Collaborative efforts between synthetic chemists，computational biologists，and pharmacologists will be crucial in realizing these goals. By integrating experimental data with computational modeling，researchers can accelerate the discovery process and bring novel therapeutics to market more efficiently.